Cas no 1401072-21-6 (2-BROMO-3-METHOXY-5-METHYLPYRAZINE)

• Product Name: 2-BROMO-3-METHOXY-5-METHYLPYRAZINE
• CAS No: 1401072-21-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD26521118
• CID: 4594217
• Update Time: 2025-05-24

2-BROMO-3-METHOXY-5-METHYLPYRAZINE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3-METHOXY-5-METHYLPYRAZINE

• MDL： MFCD26521118
• Inchi： 1S/C6H7BrN2O/c1-4-3-8-5(7)6(9-4)10-2/h3H,1-2H3
• InChI Key： OXNUWUJJCAWMIA-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(C)N=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Additional information on 2-BROMO-3-METHOXY-5-METHYLPYRAZINE

Introduction to 2-BROMO-3-METHOXY-5-METHYLPYRAZINE (CAS No. 1401072-21-6)

2-BROMO-3-METHOXY-5-METHYLPYRAZINE, identified by the Chemical Abstracts Service Number (CAS No.) 1401072-21-6, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyrazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and synthetic utility. The structural features of 2-BROMO-3-METHOXY-5-METHYLPYRAZINE, including the presence of bromine, methoxy, and methyl substituents, make it a versatile building block for further chemical modifications and functionalization.

The bromine atom at the 2-position enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are commonly employed in drug discovery and synthesis. Additionally, the methoxy and methyl groups introduce steric and electronic effects that can influence the reactivity and selectivity of subsequent transformations. These characteristics have made 2-BROMO-3-METHOXY-5-METHYLPYRAZINE a valuable reagent in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrazine derivatives due to their potential applications in medicinal chemistry. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity of pyrazines allows for the exploration of various pharmacophores, making them attractive candidates for drug design.

One notable area of research involving 2-BROMO-3-METHOXY-5-METHYLPYRAZINE is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By modifying the pyrazine core with appropriate functional groups, researchers have been able to develop potent inhibitors targeting specific kinases. For instance, derivatives of 2-BROMO-3-METHOXY-5-METHYLPYRAZINE have been explored as inhibitors of tyrosine kinases, which are involved in cell growth and proliferation.

The methoxy group in 2-BROMO-3-METHOXY-5-METHYLPYRAZINE also provides a site for further derivatization, enabling the creation of more complex molecular architectures. This flexibility has allowed chemists to design molecules with tailored properties for specific biological targets. For example, by introducing additional substituents such as amines or carboxylic acids, researchers can generate compounds with enhanced binding affinity or improved metabolic stability.

Another area where 2-BROMO-3-METHOXY-5-METHYLPYRAZINE has shown promise is in the development of agrochemicals. Pyrazine derivatives have been investigated as potential herbicides and fungicides due to their ability to interfere with essential plant enzymes. The bromine substituent enhances the reactivity of these compounds, allowing for selective interactions with biological targets in plants. This has led to the discovery of novel agrochemicals that offer effective crop protection while minimizing environmental impact.

The synthesis of 2-BROMO-3-METHOXY-5-METHYLPYRAZINE typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include halogenation reactions followed by nucleophilic substitution to introduce the methoxy and methyl groups. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 2-BROMO-3-METHOXY-5-METHYLPYRAZINE more accessible for industrial applications.

In conclusion, 2-BROMO-3-METHOXY-5-METHYLPYRAZINE (CAS No. 1401072-21-6) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and synthesis. The growing body of research on pyrazine derivatives underscores their importance as building blocks for developing novel therapeutic agents and sustainable agrochemicals.